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Compound of Interest

Compound Name:
p-Chlorophenyl chloromethyl

sulfone

Cat. No.: B1293593 Get Quote

Safe Handling and Disposal of p-Chlorophenyl
Chloromethyl Sulfone
This document provides crucial safety protocols and logistical information for the handling and

disposal of p-Chlorophenyl chloromethyl sulfone (CAS No. 7205-98-3), also known as

Chloromethyl phenyl sulfone. The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals by minimizing exposure risk and

outlining clear, step-by-step guidance for operational and emergency situations.

Hazard Identification and Quantitative Data
p-Chlorophenyl chloromethyl sulfone is a combustible solid that can cause significant

irritation. Adherence to safety guidelines is mandatory to prevent adverse health effects.

Hazard Classification:

Signal Word: Warning[1]

Pictogram: GHS07 (Exclamation Mark)

Hazard Statements:

H315: Causes skin irritation.[1]
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H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.

Target Organs: Respiratory system.

Physical and Chemical Properties

Property Value Source

CAS Number 7205-98-3 [2][3]

Molecular Formula C₇H₇ClO₂S [2][3]

Molecular Weight 190.65 g/mol [3]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 51-53 °C [3]

Purity ≥97%

Solubility
Soluble in THF, chloroform,

and most organic solvents.
[3]

Operational and Disposal Plans
To ensure safe handling, a multi-layered approach combining engineering controls, personal

protective equipment, and strict procedural adherence is required.

Personal Protective Equipment (PPE)
A minimum level of PPE is required at all times when handling this chemical. The specific

equipment is detailed below.
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PPE Category Specification Rationale

Eye & Face Protection
Chemical safety goggles

and/or a full-face shield.

Protects against dust particles

and splashes, preventing

serious eye irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

Prevents skin contact that can

cause irritation.[1]

Respiratory Protection
NIOSH-approved N95 dust

mask or higher.

Prevents inhalation of dust,

which may cause respiratory

irritation. Required when

handling the powder outside of

a fume hood.

Body Protection Laboratory coat.

Provides a removable barrier

to protect personal clothing

from contamination.

Step-by-Step Handling Protocol
This protocol outlines the standard operating procedure for using p-Chlorophenyl
chloromethyl sulfone in a laboratory setting.

Preparation:

Designate Area: Conduct all work in a well-ventilated area, preferably within a certified

chemical fume hood.[1]

Assemble Materials: Ensure all necessary equipment (spatulas, weigh boats, glassware) and

safety equipment (spill kit, waste containers) are within reach before starting.

Review SDS: Read the Safety Data Sheet (SDS) thoroughly before beginning work.

Handling:

Don PPE: Put on all required personal protective equipment as specified in the table above.
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Weighing: Carefully weigh the required amount of the solid chemical. Avoid generating dust.

[4] If possible, use a balance inside the fume hood or in an enclosure.

Transfer: Use a spatula to transfer the chemical. Do not pour the powder.

Post-Handling: After use, securely close the primary container.[1]

Cleaning and Storage:

Decontaminate: Wipe down the work surface and any equipment used with an appropriate

solvent and then soap and water.

Doff PPE: Remove PPE in the correct order (gloves first), avoiding self-contamination.

Personal Hygiene: Wash hands and face thoroughly after handling is complete.[1]

Storage: Store the chemical in a tightly sealed container in a cool, dry, and shaded area,

protected from moisture.[1]
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Caption: Standard Operating Procedure for handling p-Chlorophenyl chloromethyl sulfone.
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Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact

lenses if present and easy to do.[1] If eye irritation persists, seek immediate medical

attention.[1]

Skin Contact: Take off all contaminated clothing immediately.[1] Wash the affected area with

plenty of soap and water. If skin irritation occurs, get medical advice.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If you

feel unwell, seek medical attention.

Ingestion: Rinse mouth with water.[1] Do not induce vomiting. Seek immediate medical

advice.

Spill and Disposal Plan
Proper containment and disposal are essential to prevent environmental contamination and

further exposure.

Spill Response:

Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing full PPE, cover the spill with a dry, inert absorbent material (e.g., sand or

vermiculite). Avoid raising dust.[4]

Collect: Carefully sweep or scoop the material into a labeled, sealable waste container.

Clean: Clean the spill area thoroughly with soap and water.

Dispose: Treat all spill cleanup materials as hazardous waste.
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Caption: Workflow for responding to a solid chemical spill.
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Disposal Plan:

Waste Collection: All waste materials, including contaminated PPE and spill cleanup

supplies, must be collected in a designated, labeled hazardous waste container.

Container Management: Do not mix this waste with other chemical waste streams.[4] Keep

containers sealed when not in use.

Final Disposal: Dispose of all waste through an approved hazardous waste disposal facility,

adhering to all local, state, and federal regulations.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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